Cas no 2648939-88-0 (2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid
• CAS No: 2648939-88-0
• MF: C₈H₉F₃N₄O₄
• MW: 282.176671743393
• MDL: MFCD34167663
• CID: 5643997
• PubChem ID: 155973063
• Update Time: 2025-06-11

2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28249853
• 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid; trifluoroacetic acid
• 2648939-88-0
• Z5021350361
• 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid

• MDL： MFCD34167663
• Inchi： 1S/C6H8N4O2.C2HF3O2/c11-6(12)5-3-8-10(9-5)4-1-7-2-4;3-2(4,5)1(6)7/h3-4,7H,1-2H2,(H,11,12);(H,6,7)
• InChI Key： ONOAVRUYZFOHDX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1C=NN(C2CNC2)N=1)=O

Computed Properties

• Exact Mass: 282.05758927g/mol
• Monoisotopic Mass: 282.05758927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid

Introduction to 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid (CAS No. 2648939-88-0)

The compound 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid (CAS No. 2648939-88-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of both azetidine and triazole moieties within its structure endows it with unique chemical properties that make it a compelling candidate for further exploration.

At the core of this compound's appeal lies its dual functionality. The azetidin-3-yl group contributes a rigid, cyclic scaffold that can influence both the electronic and steric properties of the molecule. This structural feature is particularly valuable in the design of bioactive compounds, where precise control over molecular conformation is often critical for achieving optimal biological activity. Meanwhile, the triazole ring introduces additional electronic richness and potential for hydrogen bonding interactions, which are frequently exploited in drug design to enhance binding affinity and selectivity.

The carboxylic acid and trifluoroacetic acid functionalities further enhance the compound's versatility. The carboxylic acid group serves as a versatile handle for further derivatization, enabling the synthesis of esters, amides, or other functionalized derivatives that may exhibit improved pharmacokinetic profiles or enhanced biological activity. The trifluoroacetic acid moiety, on the other hand, introduces fluorine atoms—well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. Among these, triazoles have emerged as particularly promising motifs due to their wide range of biological activities and synthetic accessibility. The triazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others, making it a valuable building block for therapeutic agents. When combined with other heterocycles like azetidine, as seen in this compound, the resulting hybrid structures often exhibit enhanced biological properties that are not achievable with individual components alone.

One particularly noteworthy application of this compound is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes and are frequently implicated in diseases such as cancer. Inhibiting specific kinases has become a major focus of drug development efforts over the past few decades. The unique structural features of 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid make it an intriguing candidate for developing kinase inhibitors. Preliminary studies suggest that derivatives of this compound may exhibit potent activity against certain kinases by interacting with key residues within the enzyme's active site.

Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance remains one of the most significant global health challenges today. The rise of multidrug-resistant pathogens necessitates the discovery of novel antibiotics with unique mechanisms of action. The structural complexity of 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, trifluoroacetic acid suggests that it may be able to interact with bacterial targets in ways that conventional antibiotics do not. This could potentially lead to the development of new classes of antibiotics capable of overcoming existing resistance mechanisms.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. Given its complex structure, developing an efficient synthetic route requires careful planning and optimization. Recent advances in synthetic methodologies have made it possible to construct such intricate molecules more readily than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building the required functional groups and connectivity patterns.

As research continues to uncover new applications for this compound and its derivatives, it is likely that its importance will only grow in the coming years. The intersection of heterocyclic chemistry with pharmaceutical innovation offers a rich landscape for discovery，and compounds like 2-(azetidin-3-yl)-2H-1，2，3-triazole-4-carboxylic acid，trifluoroacetic acid (CAS No．2648939—88—0) exemplify the exciting possibilities that lie ahead．